Cas no 945470-53-1 (8-Chloroisoquinoline-5-carboxylic acid)

• Product Name: 8-Chloroisoquinoline-5-carboxylic acid
• CAS No: 945470-53-1
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD17214299
• CID: 2157533
• PubChem ID: 82574728
• Update Time: 2025-05-23

8-Chloroisoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Chloroisoquinoline-5-carboxylic acid
• AK174480
• FCH1358440
• 5-Isoquinolinecarboxylic acid, 8-chloro-
• CS-0147122
• MFCD17214299
• VMB47053
• AS-39980
• 945470-53-1
• DB-242966
• 8-Chloroisoquinoline-5-carboxylicacid
• AKOS022883012

• MDL： MFCD17214299
• Inchi： 1S/C10H6ClNO2/c11-9-2-1-7(10(13)14)6-3-4-12-5-8(6)9/h1-5H,(H,13,14)
• InChI Key： QVXXRSGAKJCASV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C2C=CN=CC=21

Computed Properties

• Exact Mass: 207.0087061g/mol
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 434.2±25.0°C at 760 mmHg

8-Chloroisoquinoline-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 8-Chloroisoquinoline-5-carboxylic acid

8-Chloroisoquinoline-5-carboxylic Acid: A Comprehensive Overview

8-Chloroisoquinoline-5-carboxylic acid, identified by the CAS number 945470-53-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule features a chloro substituent at the 8-position of the isoquinoline ring, along with a carboxylic acid group at the 5-position, making it a unique member of this chemical family.

The synthesis of 8-Chloroisoquinoline-5-carboxylic acid involves a series of well-defined organic reactions, including Friedlander annulation, which is a key method for constructing isoquinoline frameworks. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of biological activity, 8-Chloroisoquinoline-5-carboxylic acid has been studied for its potential as an anti-inflammatory and anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective inhibition against certain kinases involved in inflammatory pathways. Moreover, its ability to modulate cellular signaling cascades makes it a promising candidate for targeted therapies.

The structural versatility of 8-Chloroisoquinoline-5-carboxylic acid allows for further functionalization, enabling researchers to explore its potential in various therapeutic areas. For example, recent studies have focused on incorporating this compound into prodrug designs, where it can be activated selectively in tumor microenvironments. This approach not only enhances drug efficacy but also reduces systemic toxicity.

From an analytical standpoint, the characterization of 8-Chloroisoquinoline-5-carboxylic acid relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into the compound's purity and structural integrity, ensuring its reliability for both research and potential clinical applications.

In conclusion, 8-Chloroisoquinoline-5-carboxylic acid, with its distinctive chemical structure and promising biological profile, continues to be a focal point in medicinal chemistry research. As new synthetic methods and biological insights emerge, this compound holds the potential to contribute significantly to the development of novel therapeutic agents.